Cas no 504-75-6 (4,5-Dihydro-1H-imidazole)

• Product Name: 4,5-Dihydro-1H-imidazole
• CAS No: 504-75-6
• MF: C₃H₆N₂
• MW: 70.0931401252747
• MDL: MFCD03308681
• CID: 372971
• PubChem ID: 68156
• Update Time: 2025-09-20

4,5-Dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,4,5-dihydro-
• 4,5-dihydro-1H-imidazole
• 2-Imidazoline
• 28299-33-4
• MTNDZQHUAFNZQY-UHFFFAOYSA-N
• 1H-Imidazole, 4,5-dihydro-
• DTXSID2060127
• 4,5-dihydroimidazole
• EN300-202371
• 504-75-6
• AKOS006351680
• D36R5YLK6R
• NS00022247
• CORBAN 210WS
• 1H-Imidazole, dihydro-
• imidazoline
• Q419555
• UNII-D36R5YLK6R
• CHEBI:53094
• EINECS 207-999-4
• .DELTA.2-IMIDAZOLINE
• G55659
• STL453690
• 4,5-Dihydro-1H-imidazole

• MDL： MFCD03308681
• Inchi： 1S/C3H6N2/c1-2-5-3-4-1/h3H,1-2H2,(H,4,5)
• InChI Key： MTNDZQHUAFNZQY-UHFFFAOYSA-N
• SMILES： N1C=NCC1

Computed Properties

• Exact Mass: 70.05318
• Monoisotopic Mass: 70.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.4A^2
• XLogP3: -0.8

Experimental Properties

• Density: 0.8304 (rough estimate)
• Melting Point: 55°C
• Boiling Point: 111.55°C (rough estimate)
• Flash Point: 86.3±18.7 °C
• Refractive Index: 1.4796 (estimate)
• PSA: 24.39
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4,5-Dihydro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines